Cas no 1214358-19-6 (2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene)

• Product Name: 2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene
• CAS No: 1214358-19-6
• MF: C₈H₄F₆
• MW: 214.107783317566
• CID: 1074506
• PubChem ID: 46311779
• Update Time: 2025-05-20

2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl) benzene
• 1214358-19-6
• 2-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene
• AKOS005258239
• BBL103895
• CS-0329291
• STL557705
• MFCD14698654
• 2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene

• MDL： MFCD14698654
• Inchi： 1S/C8H4F6/c9-4-1-2-6(8(12,13)14)5(3-4)7(10)11/h1-3,7H
• InChI Key： LDEXMEXBAAFADX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(F)F)F)(F)F

Computed Properties

• Exact Mass: 214.02171910g/mol
• Monoisotopic Mass: 214.02171910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene

2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene

The compound 2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene, also known by its CAS number 1214358-19-6, is a highly fluorinated aromatic compound with significant potential in various chemical applications. This compound is characterized by its unique structure, which includes a benzene ring substituted with a difluoromethyl group at position 2, a fluoro group at position 4, and a trifluoromethyl group at position 1. The presence of multiple fluorine atoms in the molecule imparts it with distinctive chemical and physical properties, making it an interesting subject for research and industrial applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of advanced materials. For instance, the difluoromethyl and trifluoromethyl groups in this compound contribute to its high thermal stability and chemical inertness. These properties make it a promising candidate for use in high-performance polymers and coatings. Additionally, the compound's electronic properties, influenced by the electron-withdrawing effects of the fluorine atoms, have been explored in the context of organic electronics.

The synthesis of 2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene involves a series of precise fluorination reactions. Researchers have employed various methods, including electrophilic substitution and coupling reactions, to achieve the desired substitution pattern on the benzene ring. Recent advancements in catalytic fluorination techniques have further enhanced the efficiency and selectivity of these reactions, paving the way for large-scale production.

In terms of applications, this compound has shown potential in several fields. Its high thermal stability makes it suitable for use in aerospace materials and high-temperature resistant polymers. Furthermore, its electronic properties have been leveraged in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's ability to act as a precursor for more complex fluorinated molecules also positions it as a valuable intermediate in organic synthesis.

Recent research has also explored the environmental impact of fluorinated compounds like 2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene. Studies indicate that while these compounds are generally stable under normal conditions, their persistence in the environment could pose long-term ecological risks. As a result, there is growing interest in developing sustainable synthesis methods and recycling strategies to minimize environmental footprint.

In conclusion, 2-(Difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene is a versatile compound with a wide range of potential applications across various industries. Its unique chemical structure and properties make it an intriguing subject for both academic research and industrial development. As technology advances and new applications emerge, this compound is likely to play an increasingly important role in shaping future materials science.